Cas no 1210968-96-9 (N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide)

• Product Name: N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide
• CAS No: 1210968-96-9
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• CID: 6462648
• PubChem ID: 45584456
• Update Time: 2025-06-03

N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide
• F5852-0331
• AKOS024522120
• 1210968-96-9
• N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N'-[(thiophen-2-yl)methyl]ethanediamide
• VU0523624-1
• N1-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide
• N'-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-N-(thiophen-2-ylmethyl)oxamide

• Inchi： 1S/C11H12N4O3S/c1-7-14-15-9(18-7)6-13-11(17)10(16)12-5-8-3-2-4-19-8/h2-4H,5-6H2,1H3,(H,12,16)(H,13,17)
• InChI Key： BICNIKVQFAQEOJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCC1=NN=C(C)O1)=O)=O

Computed Properties

• Exact Mass: 280.063
• Monoisotopic Mass: 280.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide

Comprehensive Overview of N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 1210968-96-9)

N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 1210968-96-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,3,4-oxadiazole ring and a thiophene moiety, both of which are known for their bioactivity. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

The compound's CAS No. 1210968-96-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its oxadiazole-thiophene hybrid structure is a focal point for studies exploring structure-activity relationships (SAR), a hot topic in medicinal chemistry. Recent publications highlight its relevance in fragment-based drug design (FBDD), a method gaining traction for optimizing lead compounds with improved efficacy and safety profiles.

From a synthetic perspective, N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide exemplifies modern heterocyclic chemistry techniques. Its synthesis often involves multicomponent reactions (MCRs) or click chemistry, methodologies frequently searched by chemists aiming for efficient, scalable routes. The compound's solubility and stability under physiological conditions are also key discussion points, reflecting broader industry concerns about drug-like properties.

In agrochemical applications, derivatives of this compound are investigated for their potential as plant growth regulators or pesticide synergists. The thiophene component, in particular, is associated with herbicidal activity, resonating with the growing demand for sustainable crop protection solutions. This aligns with searches for green chemistry alternatives in agriculture, a trending topic amid environmental awareness.

Analytical characterization of CAS No. 1210968-96-9 typically employs HPLC-MS and NMR spectroscopy, techniques central to quality control in chemical manufacturing. Discussions around its spectral data frequently appear in forums, emphasizing the need for reproducible analytical protocols. Additionally, its crystallography data (if available) could provide insights into molecular packing and polymorphism—subjects of interest for formulation scientists.

The compound’s patent landscape is another area of exploration, with potential filings in small-molecule therapeutics or material science. Intellectual property queries related to oxadiazole derivatives have surged, reflecting commercial interest. Meanwhile, computational studies (molecular docking or QSAR modeling) on this molecule may address frequent search terms like "oxadiazole drug targets" or "thiophene-based bioactive compounds."

In summary, N-(5-methyl-1,3,4-oxadiazol-2-yl)methyl-N'-(thiophen-2-yl)methylethanediamide represents a versatile scaffold bridging multiple disciplines. Its CAS No. 1210968-96-9 ensures unambiguous identification, while its structural motifs cater to cutting-edge research in life sciences and beyond. As the scientific community prioritizes targeted therapies and eco-friendly chemicals, this compound’s role is poised to expand, making it a subject of enduring relevance.